Cas no 32885-61-3 (methyl 2-amino-1-methylcyclohexane-1-carboxylate)

• Product Name: methyl 2-amino-1-methylcyclohexane-1-carboxylate
• CAS No: 32885-61-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6369767
• PubChem ID: 69476867
• Update Time: 2025-05-19

methyl 2-amino-1-methylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-1-methylcyclohexane-1-carboxylate
• 32885-61-3
• EN300-1068897

• Inchi： 1S/C9H17NO2/c1-9(8(11)12-2)6-4-3-5-7(9)10/h7H,3-6,10H2,1-2H3
• InChI Key： SMQAJXWEVFJVJP-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C)CCCCC1N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-1-methylcyclohexane-1-carboxylate

Recent Advances in the Study of Methyl 2-Amino-1-methylcyclohexane-1-carboxylate (CAS: 32885-61-3)

Methyl 2-amino-1-methylcyclohexane-1-carboxylate (CAS: 32885-61-3) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. Recent studies have explored its synthesis, pharmacological properties, and potential therapeutic uses, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

One of the key areas of research involving methyl 2-amino-1-methylcyclohexane-1-carboxylate is its role as a building block in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of cyclic peptide mimetics, which are promising candidates for targeting protein-protein interactions (PPIs). The study demonstrated that the compound's unique stereochemistry and functional groups make it an ideal scaffold for designing inhibitors of PPIs, which are often challenging to target with small molecules.

Another significant advancement was reported in a 2022 paper in Bioorganic & Medicinal Chemistry Letters, where researchers investigated the compound's potential as a precursor for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The study found that derivatives of methyl 2-amino-1-methylcyclohexane-1-carboxylate exhibited selective binding to specific GABAA receptor subtypes, suggesting its utility in developing anxiolytic and anticonvulsant drugs with reduced side effects compared to existing therapies.

In addition to its pharmacological applications, recent research has also focused on optimizing the synthetic routes for methyl 2-amino-1-methylcyclohexane-1-carboxylate. A 2023 study in Organic Process Research & Development described a scalable and cost-effective method for its production using enantioselective catalysis. This advancement is critical for ensuring the compound's availability for large-scale pharmaceutical applications and further research.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and its potential off-target effects. Ongoing studies are employing advanced techniques such as X-ray crystallography and molecular dynamics simulations to better understand its interactions with biological targets. These efforts are expected to pave the way for the rational design of more effective and safer therapeutics based on this compound.

In conclusion, methyl 2-amino-1-methylcyclohexane-1-carboxylate (CAS: 32885-61-3) represents a versatile and promising scaffold in medicinal chemistry. Its applications in targeting PPIs, modulating GABA receptors, and its improved synthetic accessibility highlight its potential for future drug discovery efforts. Continued research into its pharmacological properties and optimization of its derivatives will be essential for translating these findings into clinically relevant therapies.